Cas no 2741515-57-9 (1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride)

• Product Name: 1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride
• CAS No: 2741515-57-9
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 5910358
• PubChem ID: 155895598
• Update Time: 2026-03-11

1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-39869227
• (5r,8r)-1-azaspiro[4.5]decane-8-carboxylic acid hydrochloride
• 1-Azaspiro[4.5]decane-8-carboxylic acid HCl
• 1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride
• 2741515-57-9
• 1-azaspiro[4.5]decane-8-carboxylic acid;hydrochloride
• (5s,8s)-1-azaspiro[4.5]decane-8-carboxylic acid hydrochloride
• EN300-39926657
• EN300-39856892
• PS-19608
• rac-(5r,8r)-1-azaspiro[4.5]decane-8-carboxylic acid hydrochloride
• 2866254-57-9
• rac-(5s,8s)-1-azaspiro[4.5]decane-8-carboxylic acid hydrochloride
• G15403
• 2901043-77-2

• Inchi： 1S/C10H17NO2.ClH/c12-9(13)8-2-5-10(6-3-8)4-1-7-11-10;/h8,11H,1-7H2,(H,12,13);1H
• InChI Key： HSAXEOSORWPUSN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCC2(CCCN2)CC1)=O

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride

Professional Introduction to 1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride (CAS No. 2741515-57-9)

1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2741515-57-9, belongs to the spirocyclic amine class, characterized by its unique spiro structure that integrates two rings through a single carbon atom. The presence of a carboxylic acid group and a hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride imparts distinct chemical properties that make it particularly useful in drug discovery and development. The spirocyclic core provides rigidity and stability, while the amine and carboxylic acid functionalities allow for further chemical modifications, enabling the attachment of diverse pharmacophores. These attributes have positioned this compound as a promising candidate for exploring novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity towards biological targets. Studies have demonstrated that the spirocyclic structure can improve metabolic stability and reduce unwanted side effects, which are critical factors in drug design. The< strong>1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride molecule, with its well-defined three-dimensional conformation, offers a scaffold that can be fine-tuned to optimize pharmacokinetic profiles.

One of the most compelling aspects of 1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride is its versatility in synthetic chemistry. The carboxylic acid group can be readily transformed into esters, amides, or other derivatives, while the amine functionality can undergo alkylation, acylation, or other reactions to introduce additional molecular complexity. This flexibility has allowed researchers to modify the compound into libraries of analogs for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

The pharmaceutical industry has been particularly interested in exploring spirocyclic compounds for their potential applications in treating neurological disorders, cancer, and inflammatory diseases. For instance, recent studies have highlighted the role of spirocyclic diamines in modulating neurotransmitter receptors, which could lead to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. The< strong>1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride molecule shares structural similarities with some of these bioactive spirocyclic scaffolds, suggesting its potential as a precursor for developing next-generation therapeutics.

The synthesis of 1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the spirocyclic core with high enantioselectivity. These synthetic advances have not only improved the accessibility of the compound but also paved the way for exploring its derivatives with tailored biological activities.

In addition to its pharmaceutical applications, 1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride has shown promise in material science and agrochemical research. Its unique structural features make it a suitable candidate for designing novel polymers with enhanced mechanical properties or agrochemicals with improved efficacy and environmental safety. The ability to modify its chemical structure allows researchers to fine-tune its properties for specific applications across different industries.

The growing body of research on spirocyclic compounds underscores their significance as versatile building blocks in medicinal chemistry. The< strong>1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride, with its well-documented synthetic pathways and biological potential, continues to be a subject of intense investigation. As new methodologies emerge and our understanding of biological targets deepens, this compound is likely to play an increasingly important role in the development of innovative drugs and materials.

In conclusion, 1-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride (CAS No.< strong>2741515-57-9) represents a fascinating compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features, coupled with its synthetic versatility, make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As ongoing research continues to uncover new possibilities for this compound, it is poised to make significant contributions to scientific advancements across multiple disciplines.